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For researchers, scientists, and professionals in drug development, the precise measurement

of time and frequency is a cornerstone of modern experimental physics. Optical atomic clocks,

with their unprecedented stability and accuracy, are pushing the boundaries of measurement

science. A key aspect of their development and application is the precise determination of the

frequency ratio between different clock types. This guide provides an objective comparison of

recent frequency ratio measurements, supported by experimental data and detailed

methodologies.

Optical clocks have achieved fractional stability and reproducibility at the 10⁻¹⁸ level,

surpassing their microwave predecessors by two orders of magnitude[1][2]. Measuring the

frequency ratio between different optical clocks is fundamental for a wide range of applications,

including tests of fundamental physics, relativistic geodesy, and the future redefinition of the SI

second[1][3][4].

Quantitative Comparison of Frequency Ratios
Recent advancements have enabled frequency ratio measurements with uncertainties at or

below 8 × 10⁻¹⁸. A network of optical clocks based on Aluminum (Al⁺), Ytterbium (Yb), and
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Strontium (Sr) has been a key enabler of these highly accurate measurements. The following

table summarizes some of the most precise frequency ratio measurements reported to date.

Clock Ratio
Measured
Frequency Ratio

Fractional
Uncertainty

Reference

ν(¹⁷¹Yb) / ν(⁸⁷Sr)
1.207 507 039 343

340 4(18)
1.5 × 10⁻¹⁵

ν(¹⁹⁹Hg) / ν(¹⁷¹Yb)
2.177 473 194 134

565 07(19)
8.8 × 10⁻¹⁷

ν(¹¹⁵In⁺) / ν(⁸⁷Sr)
2.952 748 749 874

863 3(23)
7.7 × 10⁻¹⁶

ν(²⁷Al⁺) / ν(¹⁷¹Yb) See Ref. ~6-8 × 10⁻¹⁸

ν(²⁷Al⁺) / ν(⁸⁷Sr) See Ref. ~6-8 × 10⁻¹⁸

ν(¹⁷¹Yb) / ν(⁸⁷Sr) See Ref. ~6-8 × 10⁻¹⁸

Experimental Protocols
The precise measurement of optical clock frequency ratios relies on a sophisticated

experimental setup. A typical protocol involves the following key steps:

Laser Stabilization: The frequency of a laser is locked to a narrow atomic transition in each

optical clock. This is the heart of the clock, providing a stable optical frequency reference.

Optical Frequency Comb: A femtosecond optical frequency comb is used as a gearwork to

precisely measure the ratio of the two different optical frequencies. The comb acts as a ruler

in the frequency domain, allowing for the direct comparison of the two clock lasers.

Frequency Transfer: The stabilized laser light from each clock is transferred to the frequency

comb. This can be done using optical fibers for short distances or free-space links for longer

distances. Recent experiments have demonstrated successful frequency transfer over a 1.5-

kilometer free-space link.
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Data Acquisition and Analysis: The output of the frequency comb provides the frequency

ratio. This data is collected over long periods to average down statistical noise and to

carefully evaluate systematic uncertainties.

A critical aspect of these experiments is the meticulous evaluation of all systematic effects that

could shift the clock frequencies. These include effects like the blackbody radiation shift,

Zeeman shift, and lattice light shift.

Below is a diagram illustrating the typical workflow for an optical clock frequency ratio

measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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